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Compound of Interest

Compound Name: (R)-Bromoenol lactone-d7

Cat. No.: B15576620

Technical Guide: (R)-Bromoenol lactone-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data,
physicochemical properties, and biological activity of (R)-Bromoenol lactone-d7. The
information is intended to support researchers in its safe handling, storage, and application,
particularly in quantitative analytical methods and studies of lipid signaling pathways.

Material Safety and Handling

A comprehensive Material Safety Data Sheet (MSDS) specifically for (R)-Bromoenol lactone-
d7 is not readily available. The safety information presented here is primarily derived from the
data sheets for the non-deuterated (R)-Bromoenol lactone and general bromoenol lactone. It is
imperative to handle this compound with caution, assuming it possesses similar hazards to its
non-deuterated counterpart. This compound is classified as a Dangerous Good for transport
and is intended for research use only, not for human or veterinary use.

Hazard Identification

Based on the non-deuterated form, the compound is associated with the following hazards:
o Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.
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o Respiratory Irritation: May cause respiratory irritation.

Precautionary Measures

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Storage:

o Store in a well-ventilated place. Keep container tightly sealed.

 Recommended storage temperature is -20°C.

e The compound is stable for at least two years when stored as recommended.

First Aid:

« If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

Physicochemical and Biological Properties

The following tables summarize the key quantitative data for (R)-Bromoenol lactone-d7 and
its non-deuterated form.

Table 1: Physicochemical Properties
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Property

(R)-Bromoenol lactone-d7

(R)-Bromoenol lactone
(non-deuterated)

Formal Name

6E-(bromoethylene)tetrahydro-
3R-(1-naphthalenyl-
2,3,4,5,6,7,8-d7)-2H-pyran-2-

6E-(bromoethylene)tetrahydro-
3R-(1-naphthalenyl)-2H-pyran-

2-one
one
Synonyms (R)-BEL-d7 (R)-BEL
Molecular Formula C16HeD7BrO2 C16H13BrO2
Molecular Weight 324.2 g/mol 317.2 g/mol
Purity >99% deuterated forms (di-d7) -
Formulation A solution in methyl acetate A solution in methyl acetate
Storage Temperature -20°C -20°C
Stability > 2 years > 1 year

(R)-Bromoenol lactone (hon-deuterated)

Solvent .
Solubility
DMF 50 mg/mL
DMSO 25 mg/mL
Ethanol 5 mg/mL
PBS (pH 7.2) 0.05 mg/mL

Solubility data for the deuterated form is not explicitly provided but is expected to be similar to

the non-deuterated form.

Table 3: Biological Activity and Inhibition Data
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Target Enzyme

Inhibitor

Inhibition Constant
| ICso0

Reference

Calcium-independent
phospholipase Az
(iPLA2)

Bromoenol lactone

Ki =180 nM

Hazen, S.L., et al.
(1991). The Journal of
Biological Chemistry,
266(11), 7227-7232.

Macrophage iPLA2

Bromoenol lactone

ICso = 60 NnM

Ackermann, E.J., et
al. (1995). The
Journal of Biological
Chemistry, 270(1),
445-450.

Chymotrypsin

Bromoenol lactone

Ki =636 nM

Hazen, S.L., et al.
(1991). The Journal of
Biological Chemistry,
266(11), 7227-7232.

Human recombinant
iPLA2y

(R)-Bromoenol

lactone

ICs0 = 0.6 uM

Jenkins, C.M., et al.
(2002). The Journal of
Biological Chemistry,
277(36), 32807-
32814.

iPLA2

(R)-Bromoenol

lactone

No significant
inhibition except at
high doses (20-30

HM)

Jenkins, C.M., et al.
(2002). The Journal of
Biological Chemistry,
277(36), 32807-
32814.

Experimental Protocols and Applications

(R)-Bromoenol lactone-d7 is primarily intended for use as an internal standard for the

guantification of (R)-Bromoenol lactone and its parent compound, Bromoenol lactone, by Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).
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General Protocol for Use as an Internal Standard
o Preparation of Standard Solutions: Prepare a stock solution of (R)-Bromoenol lactone-d7 of

a known concentration. From this, create a series of working standard solutions.

o Sample Preparation: To each unknown sample, and to each calibration standard, add a
precise and consistent volume of the (R)-Bromoenol lactone-d7 internal standard solution.

o Extraction: Perform the necessary extraction procedure to isolate the analyte of interest and
the internal standard from the sample matrix.

e Analysis by GC-MS or LC-MS: Inject the prepared samples and standards into the GC-MS or
LC-MS system.

o Quantification: Monitor the characteristic mass-to-charge ratios for both the analyte and the
deuterated internal standard. The ratio of the peak area of the analyte to the peak area of the
internal standard is then used to construct a calibration curve and to quantify the analyte in
the unknown samples.

Signaling Pathway and Workflow Diagrams
Inhibition of iPLA2 Signaling Pathway

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15576620?utm_src=pdf-body
https://www.benchchem.com/product/b15576620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

Membrane Phospholipids (R)-Bromoenol lactone

Substrate Irreversible Inhibition

Calcium-independent
Phospholipase Az (iPLA2)

Hydrolysis

Arachidonic Acid

ia COX enzymes

Prostaglandins

Inflammation
& Pain

Click to download full resolution via product page

Caption: Inhibition of the iPLA2 pathway by (R)-Bromoenol lactone.

Workflow for Use as an Internal Standard
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 To cite this document: BenchChem. [(R)-Bromoenol lactone-d7 material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576620#r-bromoenol-lactone-d7-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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